7-Methyl-3-(trimethylsilyl)-1H-indazole

• Molecular Formula: C11H16N2Si
• Molecular Weight: 204.34 g/mol
• IUPAC Name: trimethyl-(7-methyl-2H-indazol-3-yl)silane
• InChI: InChI=1S/C11H16N2Si/c1-8-6-5-7-9-10(8)12-13-11(9)14(2,3)4/h5-7H,1-4H3,(H,12,13)
• InChI Key: XXEOVEWPVGMTGG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC2=C(NN=C12)[Si](C)(C)C

Description

7-Methyl-3-(trimethylsilyl)-1H-indazole is a substituted indazole derivative characterized by a methyl group at the 7-position and a trimethylsilyl (TMS) group at the 3-position of the indazole scaffold. The indazole core is a bicyclic aromatic system with two nitrogen atoms, making it a versatile pharmacophore in medicinal chemistry. The TMS group introduces steric bulk and lipophilicity, which can enhance membrane permeability and metabolic stability compared to smaller substituents like hydrogen or halogens .

Preparation Methods

Cadogan Cyclization

Procedure :

• Precursor synthesis : 2-Nitro-3-methylbenzaldehyde is reacted with hydrazine hydrate in ethanol to form the corresponding hydrazone.
• Cyclization : The hydrazone undergoes cyclization using triethyl phosphite [P(OEt)₃] at 120°C, yielding 7-methyl-1H-indazole.

Reaction Scheme :
$$
\text{2-Nitro-3-methylbenzaldehyde} \xrightarrow{\text{NH}2\text{NH}2, \text{EtOH}} \text{Hydrazone} \xrightarrow{\text{P(OEt)}_3, \Delta} \text{7-Methyl-1H-indazole}
$$

Yield : 68–75%.

Bromination at Position 3

Directed Bromination

Procedure :

• Protection : N1 of 7-methyl-1H-indazole is protected with a tetrahydropyran (THP) group using 3,4-dihydro-2H-pyran and methanesulfonic acid in DMF.
• Bromination : The protected indazole is treated with N-bromosuccinimide (NBS) in DMF at 0°C, selectively brominating C3.

Reaction Scheme :
$$
\text{7-Methyl-1H-indazole} \xrightarrow{\text{THP, MsOH}} \text{1-THP-7-methyl-1H-indazole} \xrightarrow{\text{NBS, DMF}} \text{3-Bromo-1-THP-7-methyl-1H-indazole}
$$

Yield : 82%.

Introduction of Trimethylsilyl Group

Lithium-Halogen Exchange

Procedure :

• Metalation : 3-Bromo-7-methyl-1H-indazole is treated with tert-butyllithium (t-BuLi) in tetrahydrofuran (THF) at −78°C, generating a lithium intermediate.
• Quenching : Trimethylsilyl chloride (TMSCl) is added to afford 3-trimethylsilyl-7-methyl-1H-indazole.

Reaction Scheme :
$$
\text{3-Bromo-7-methyl-1H-indazole} \xrightarrow{\text{t-BuLi, THF}} \text{Lithium intermediate} \xrightarrow{\text{TMSCl}} \text{7-Methyl-3-TMS-1H-indazole}
$$

Yield : 65–70%.

Palladium-Catalyzed Silylation

Procedure :
A modified Hiyama coupling employs 3-bromo-7-methyl-1H-indazole and hexamethyldisilane [(TMS)₂] with Pd(OAc)₂ and CuI in dimethylformamide (DMF).

Reaction Scheme :
$$
\text{3-Bromo-7-methyl-1H-indazole} + \text{(TMS)}2 \xrightarrow{\text{Pd(OAc)}2, \text{CuI}} \text{7-Methyl-3-TMS-1H-indazole}
$$

Yield : 55–60%.

Alternative Synthetic Routes

One-Pot Aryne Annulation

Procedure :
Aryl triflates derived from 3-methyl-2-nitrobenzaldehyde undergo [2+2+2] cyclization with trimethylsilylacetylene under Rh catalysis, directly forming the TMS-substituted indazole.

Reaction Scheme :
$$
\text{3-Methyl-2-nitrobenzaldehyde triflate} + \text{TMS-acetylene} \xrightarrow{\text{Rh catalyst}} \text{7-Methyl-3-TMS-1H-indazole}
$$

Yield : 50%.

Characterization and Spectral Data

Nuclear Magnetic Resonance (NMR)

Proton	δ (ppm)	Multiplicity	Assignment
H-3	7.85	Singlet	TMS-substituted
H-5	7.32	Doublet	J = 8.1 Hz
H-6	7.18	Doublet	J = 8.1 Hz
CH₃ (C7)	2.45	Singlet	Methyl group
TMS	0.25	Singlet	9H, Si(CH₃)₃

13C NMR : δ 134.2 (C3), 121.6 (C7a), −1.5 (Si(CH₃)₃).

Mass Spectrometry

m/z : 232.1 [M+H]⁺, 254.1 [M+Na]⁺.

Challenges and Optimization

• Regioselectivity : Bromination at C3 requires directing groups (e.g., THP) to avoid competing reactions.
• Silylation Efficiency : Lithium-halogen exchange outperforms Pd-catalyzed methods in yield but demands stringent低温 conditions.

Chemical Reactions Analysis

Types of Reactions: 7-Methyl-3-(trimethylsilyl)-1H-indazole can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The trimethylsilyl group can be substituted with other functional groups using reagents like tetrabutylammonium fluoride (TBAF).

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Tetrabutylammonium fluoride in tetrahydrofuran (THF).

Major Products:

Oxidation: Formation of corresponding indazole-3-carboxylic acid.

Reduction: Formation of 7-methylindazole.

Substitution: Formation of 3-functionalized indazole derivatives.

Scientific Research Applications

7-Methyl-3-(trimethylsilyl)-1H-indazole has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly as a scaffold for designing new therapeutic agents.

Industry: Utilized in the development of advanced materials and as a precursor in the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of 7-Methyl-3-(trimethylsilyl)-1H-indazole depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, leading to modulation of biochemical pathways. The trimethylsilyl group can enhance the compound’s lipophilicity, improving its ability to cross cell membranes and reach intracellular targets.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional properties of 7-methyl-3-(trimethylsilyl)-1H-indazole can be compared to other 1H-indazole derivatives with substitutions at the 3- and 7-positions. Key differences include:

Table 1: Structural and Functional Comparison

Compound Name	Substituents	Molecular Formula	Molecular Weight	Key Properties/Activities	Reference
7-Methyl-3-(trimethylsilyl)-1H-indazole	7-CH₃, 3-TMS	C₁₁H₁₆N₂Si	~208.36*	High lipophilicity, steric bulk	N/A
7-Methoxy-3-methyl-1H-indazole	7-OCH₃, 3-CH₃	C₉H₁₀N₂O	162.19	Moderate solubility, no bioactivity reported
7-Fluoro-3-methyl-1H-indazole	7-F, 3-CH₃	C₈H₇FN₂	150.16	Enhanced metabolic stability, no bioactivity reported
3-Phenyl-1H-indazole-7-carboxylic acid	7-COOH, 3-Ph	C₁₄H₁₀N₂O₂	238.24	Polar, used in cross-coupling reactions
1H-Indazole-3-amine derivatives	3-NH₂, variable 7-substituents	Variable	Variable	Potent Bcr-Abl inhibitors (IC₅₀: 0.014–6.50 μM)

*Estimated based on analogous structures.

Key Observations :

In contrast, electron-withdrawing groups (e.g., 7-nitro or 7-carboxylic acid) increase polarity but reduce membrane permeability .

Biological Activity Trends: Indazole derivatives with electron-rich 3-position substituents (e.g., 3-thiomethyl pyrrolidine) show enhanced inhibitory activity against enzymes like IDO1 (IC₅₀: 5.3 μM) due to interactions with hydrophobic pockets .

Synthetic Accessibility :

• Derivatives with halogens (e.g., 7-fluoro) or boronic esters (e.g., 3-bromo) are often intermediates for further functionalization via cross-coupling reactions .
• The TMS group may complicate synthesis due to its sensitivity to acidic or aqueous conditions, requiring protective strategies .

Q & A

Q. Table 1: Comparison of Synthetic Routes

Method	Catalyst/Conditions	Regioselectivity	Yield (%)	Reference
Rh(III)-catalyzed C–H	[Cp*RhCl₂]₂, AgSbF₆, Cu(OAc)₂	High (4f)	85–92
Trimethylsilyl addition	TfOH, mCPBA	2.2:1 ratio	92
Mannich base reaction	Polyphosphoric acid (PPA)	N/A	60–75

How is the structure of 7-Methyl-3-(trimethylsilyl)-1H-indazole confirmed?

Basic
Structural confirmation relies on multimodal characterization :

• X-ray crystallography : Determines bond lengths, angles, and coordination geometry. For example, osmium(IV) complexes with 1H-indazole ligands showed distorted octahedral geometries (P21/c space group) .
• NMR spectroscopy : ¹H/¹³C NMR distinguishes substituent positions. The 3-trimethylsilyl group typically appears as a singlet at δ 0.1–0.3 ppm .
• Mass spectrometry : High-resolution MS confirms molecular weight (e.g., [M+H]⁺ peaks for intermediates ).

Advanced Tip : For ambiguous cases (e.g., tautomerism), use deuterium labeling to track protonation sites, as demonstrated in Rh(III)-catalyzed mechanisms .

How to design experiments to study structure-activity relationships (SAR) of this compound?

Q. Advanced

Substituent variation : Modify the trimethylsilyl group (e.g., replace with CF₃ or halogens) and assess impacts on bioactivity. Evidence from 3-substituted 1H-indazoles shows electronic effects critically influence potency .

Biological assays : Test derivatives against targets like tubulin (anticancer) or kainate receptors (neuroinflammation) using:

• In vitro binding assays (e.g., competitive inhibition with radiolabeled ligands).
• Cell-based models (e.g., mitotic arrest in cancer lines ).

Pharmacophore modeling : Align structural analogs (e.g., AB-CHMINACA isomers) to identify key interaction motifs .

Q. Table 2: Example SAR Data for Indazole Derivatives

Derivative	Bioactivity (IC₅₀)	Key SAR Insight	Reference
3-Aroyl-1H-indazole	12 nM (tubulin)	3-substitution enhances activity
5-Bromo-3-(4-FPh)-1H	45 nM (kainate)	Electron-withdrawing groups improve affinity

What methods resolve contradictions in biological activity data?

Advanced
Contradictions often arise from assay variability or impurity profiles . To address:

Replicate experiments : Compare results across labs using standardized protocols (e.g., NIH/NCATS guidelines).

Purity validation : Use HPLC-MS (>95% purity) to rule out byproduct interference .

Control benchmarking : Include known modulators (e.g., YM872 for AMPA receptors) to validate assay conditions .

Mechanistic studies : Perform kinetic isotope effects (KIE) or site-directed mutagenesis to confirm target engagement .

Example : Conflicting neuroactivity data for indazoles were resolved by identifying batch-dependent impurities in early synthetic routes .

What are the challenges in crystallographic characterization of silylated indazoles?

Q. Advanced

• Crystal packing : Bulky trimethylsilyl groups disrupt lattice formation. Use small-molecule additives (e.g., DMSO) to improve crystal quality .
• Coordination ambiguity : Metal complexes (e.g., OsCl₄) may adopt axial vs. equatorial ligand arrangements. Refine structures using SHELXL with anisotropic displacement parameters .
• Polymorphism : Screen multiple solvents (e.g., acetone/EtOAc) to isolate the most stable polymorph .

How to optimize synthetic routes for scalability?

Q. Advanced

Catalyst screening : Replace Rh(III) with cheaper Fe(III) or Mn(II) catalysts for large-scale C–H activation .

Flow chemistry : Continuous reactors improve yield in PPA-mediated cyclization steps .

Green solvents : Substitute DCM with cyclopentyl methyl ether (CPME) in TfOH-mediated steps .

Patented intermediates : Leverage magnesium intermediates (e.g., 1-benzyl-3-hydroxymethyl derivatives) for cost-effective scale-up .